4-({[2-(Pyridin-4-yl)ethyl]amino}methyl)benzoic acid

• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol
• IUPAC Name: 4-[(2-pyridin-4-ylethylamino)methyl]benzoic acid
• InChI: InChI=1S/C15H16N2O2/c18-15(19)14-3-1-13(2-4-14)11-17-10-7-12-5-8-16-9-6-12/h1-6,8-9,17H,7,10-11H2,(H,18,19)
• InChI Key: FBQUXQUADLSNMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNCCC2=CC=NC=C2)C(=O)O

Description

4-({[2-(Pyridin-4-yl)ethyl]amino}methyl)benzoic acid is a benzoic acid derivative featuring a pyridin-4-yl ethylamino substituent. This compound belongs to a class of molecules where the benzoic acid core is functionalized with nitrogen-containing heterocycles, which are critical for modulating biological activity, solubility, and binding interactions.

Preparation Methods

Direct Nucleophilic Substitution of Ethyl 4-Chlorobenzoate

Overview:
The most common synthetic route involves the reaction of ethyl 4-chlorobenzoate with 2-pyridinemethanamine in the presence of a base. This process facilitates nucleophilic substitution where the amino group of 2-pyridinemethanamine displaces the chloride on the ester, forming an intermediate that can be hydrolyzed to the target acid.

Reaction Scheme:

Ethyl 4-chlorobenzoate + 2-pyridinemethanamine → Intermediate (ethyl ester) + Base
Followed by hydrolysis → 4-({[2-(Pyridin-4-yl)ethyl]amino}methyl)benzoic acid

Reaction Conditions:

• Solvent: Polar aprotic solvents such as dimethylformamide (DMF) or ethanol.
• Base: Potassium carbonate (K₂CO₃) or sodium hydroxide (NaOH).
• Temperature: 50-80°C.
• Time: 4-12 hours, monitored via TLC or HPLC.

Notes:

• Hydrolysis of the ester to the free acid is performed using aqueous acid or base.
• The process yields high purity (>99%) with optimized reaction conditions.

Hydrolysis of Ethyl Esters

Overview:
Post nucleophilic substitution, the ester group is hydrolyzed to produce the free carboxylic acid. Acidic hydrolysis (using hydrochloric acid or sulfuric acid) or basic hydrolysis (using NaOH) is employed depending on the desired downstream processing.

Hydrolysis Conditions:

• Acidic hydrolysis: Reflux in dilute HCl.
• Basic hydrolysis: Reflux in NaOH solution.
• Reaction time: 2-6 hours.
• Yield: Typically >95%.

Data Table: Hydrolysis Conditions and Yields

Method	Reagent	Temperature	Time	Yield (%)	Remarks
Acid hydrolysis	2 M HCl	Reflux	3 hrs	95+	Acidic conditions, easy workup
Base hydrolysis	1 M NaOH	Reflux	2 hrs	96+	Neutralization required

Alternative Synthetic Routes

a. Multi-step Synthesis via Intermediate Formation:

• Synthesis of 2-(Pyridin-4-yl)ethylamine as an intermediate.
• Coupling with 4-carboxybenzaldehyde, followed by reduction and subsequent functionalization.

b. Use of Protecting Groups:

• Protecting amino groups during multi-step synthesis to prevent side reactions.
• Deprotection before final hydrolysis.

Process Optimization and Scale-up Considerations

Based on recent patents and research, the optimized process emphasizes:

• Use of environmentally friendly solvents such as ethanol or aqueous mixtures.
• Avoidance of hazardous reagents like nitric acid derivatives.
• Use of safer guanidine hydrochloride intermediates to improve safety and yield.
• Reaction conditions are optimized for industrial scalability, with yields exceeding 95% and total recovery rates around 42.6%.

Summary of Key Parameters:

Step	Reagents/Conditions	Yield (%)	Notes
Nucleophilic substitution	Ethyl 4-chlorobenzoate + 2-pyridinemethanamine + base	85-90	Solvent: ethanol or DMF
Hydrolysis	Acidic or basic hydrolysis	95+	Produces the free acid
Overall yield	-	42.6	Optimized process with high purity and safety

Research Data and Comparative Analysis

Methodology	Yield (%)	Reaction Time	Solvent System	Advantages	Limitations
Direct nucleophilic substitution + hydrolysis	85-90	8-12 hrs	Ethanol/DMF + water	High purity, scalable	Requires purification steps
Multi-step synthesis via intermediates	Variable	12-24 hrs	Organic solvents	Flexibility in modifications	Longer process, more reagents

Concluding Remarks

The most efficient and scalable method involves the nucleophilic substitution of ethyl 4-chlorobenzoate with 2-pyridinemethanamine, followed by hydrolysis to yield 4-({[2-(Pyridin-4-yl)ethyl]amino}methyl)benzoic acid. This route benefits from high yields, safety, and environmental considerations, making it suitable for industrial production. Process innovations, such as avoiding hazardous reagents and optimizing solvent systems, further enhance the safety and economic viability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

4-({[2-(Pyridin-4-yl)ethyl]amino}methyl)benzoic acid can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions, amines).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

4-({[2-(Pyridin-4-yl)ethyl]amino}methyl)benzoic acid has been extensively studied for its potential therapeutic applications in various diseases. It has shown promise in the following areas:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its role in cellular processes and interactions.

Medicine: Studied for its anti-inflammatory, anti-tumor, and anti-viral properties.

Mechanism of Action

The mechanism of action of 4-({[2-(Pyridin-4-yl)ethyl]amino}methyl)benzoic acid is not fully understood. it has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer progression. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Comparison with Similar Compounds

4-(2-Pyridyl)benzoic Acid ()

• Structure : Pyridin-2-yl group directly attached to the benzoic acid core.
• Key Differences: Lacks the ethylamino methyl linker present in the target compound.

2.1.2 2-Aminobenzoic Acid–4-[2-(Pyridin-4-yl)ethyl]pyridine Co-crystal ()

• Structure: Co-crystal of 2-aminobenzoic acid and 4-[2-(pyridin-4-yl)ethyl]pyridine.
• Key Differences: The benzoic acid is 2-aminosubstituted, and the pyridyl group is part of a separate pyridine moiety.
• Implications: Demonstrates the importance of hydrogen bonding (via the amino group) and aromatic interactions in stabilizing supramolecular architectures, a feature that could be exploited in the target compound’s crystallization or binding behavior.

BAY60-2770 ()

• Structure: 4-({(4-Carboxybutyl)[2-(5-fluoro-2-{[4′-(trifluoromethyl)biphenyl-4-yl]methoxy}phenyl)ethyl]amino}methyl)benzoic acid.
• Key Differences : Incorporates a trifluoromethyl biphenyl methoxy group and a 4-carboxybutyl chain.
• Biological Relevance: Molecular dynamics studies reveal dynamic binding effects with human and bacterial H-NOX domains, suggesting that extended substituents enhance target selectivity and modulate conformational changes in proteins .

2.2.2 4-((5-Chloro-4-(methylamino)pyrimidin-2-yl)amino)-3-(2,2,2-trifluoroethoxy)benzoic Acid ()

• Structure : Pyrimidine and trifluoroethoxy substituents on the benzoic acid core.
• Key Differences: Heterocyclic pyrimidine group replaces the pyridyl ethylamino moiety.
• Implications : The pyrimidine ring may enhance interactions with nucleotide-binding pockets in enzymes, while the trifluoroethoxy group improves metabolic stability.

Physicochemical Properties: Ester vs. Acid Forms

2.3.1 Ethyl 4-(((methylphenylamino)methylene)amino)benzoate ()

• Structure: Ethyl ester of a benzoic acid derivative with a methylphenylamino substituent.
• Key Differences : Esterification masks the carboxylic acid group, increasing lipophilicity.
• Implications : Ester prodrugs are often used to enhance membrane permeability, whereas the free acid form (as in the target compound) is critical for ionic interactions in active sites .

Data Table: Structural and Functional Comparison

Compound Name	Substituents	Molecular Weight	Biological Target/Activity	Key Findings	Reference
4-({[2-(Pyridin-4-yl)ethyl]amino}methyl)benzoic acid	Pyridin-4-yl ethylamino methyl group	~284.3 (calc.)	Hypothetical H-NOX binding	Structural similarity to BAY60-2770
BAY60-2770	Trifluoromethyl biphenyl, carboxybutyl chain	~649.5	H-NOX domain binding	Enhanced dynamic binding effects
4-(2-Pyridyl)benzoic acid	Pyridin-2-yl group	199.2	N/A	Simplified aromatic stacking motif
4-((5-Chloro-4-(methylamino)pyrimidin-2-yl)amino)-3-(2,2,2-trifluoroethoxy)benzoic acid	Pyrimidine, trifluoroethoxy	376.7	Enzyme inhibition (hypothetical)	Metabolic stability via fluorination

Biological Activity

4-({[2-(Pyridin-4-yl)ethyl]amino}methyl)benzoic acid, also known as a pyridine derivative, has garnered attention in pharmaceutical research due to its potential biological activities. This compound is characterized by its unique structural features that allow it to interact with various biological targets, leading to diverse pharmacological effects. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The chemical formula for 4-({[2-(Pyridin-4-yl)ethyl]amino}methyl)benzoic acid is $C_{15}H_{18}N_{2}O_{2}$, and it has a molecular weight of 258.32 g/mol. The compound exists in both free acid and dihydrochloride forms, with the latter often used in biological assays due to improved solubility.

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : Compounds similar to 4-({[2-(Pyridin-4-yl)ethyl]amino}methyl)benzoic acid have been shown to inhibit key enzymes involved in metabolic pathways. For instance, derivatives have demonstrated inhibition against acetylcholinesterase (AChE), suggesting potential applications in treating neurodegenerative disorders like Alzheimer's disease .
• Antiproliferative Effects : Research indicates that this compound exhibits significant antiproliferative activity against various cancer cell lines. The structure-activity relationship (SAR) studies reveal that specific substitutions on the benzoic acid moiety enhance cytotoxicity .
• Antimicrobial Activity : Similar pyridine derivatives have shown promising antibacterial properties, particularly against Gram-positive bacteria. The presence of electron-withdrawing groups is crucial for enhancing antimicrobial efficacy .

Biological Activity Data

Activity Type	Observed Effects	Reference
Enzyme Inhibition	AChE inhibition; potential for Alzheimer's
Antiproliferative	IC50 values < 10 µM against various cancer cells
Antimicrobial	Effective against Staphylococcus aureus

Case Studies

• Anticancer Activity : A study evaluated the effects of 4-({[2-(Pyridin-4-yl)ethyl]amino}methyl)benzoic acid on human cancer cell lines (e.g., A431 and HT29). The results indicated a dose-dependent inhibition of cell proliferation, with IC50 values significantly lower than those of standard chemotherapeutics like doxorubicin .
• Neuroprotective Effects : In a model simulating neurodegeneration, the compound exhibited neuroprotective effects by reducing oxidative stress markers and improving cognitive function in vivo. These findings suggest its potential role in developing treatments for neurodegenerative diseases .
• Antimicrobial Efficacy : A comparative study assessed the antimicrobial activity of various pyridine derivatives, including our compound, against multi-drug resistant strains. The results highlighted its effectiveness comparable to established antibiotics, indicating a promising avenue for further research in antibiotic development .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 4-({[2-(Pyridin-4-yl)ethyl]amino}methyl)benzoic acid, and how are reaction conditions optimized?

• Methodology :

• Step 1 : Start with benzoic acid derivatives and introduce the pyridinyl-ethylamino moiety via nucleophilic substitution or reductive amination. Catalysts like strong acids (e.g., H₂SO₄) or bases (e.g., NaOH) are used to facilitate bond formation .
• Step 2 : Optimize reaction parameters (temperature: 60–80°C; solvent: ethanol or DMF) to maximize yield. Monitor progress via thin-layer chromatography (TLC) .
• Step 3 : Purify crude products using column chromatography (silica gel, eluent: ethyl acetate/hexane) or recrystallization (solvent: methanol/water) .

Q. How is the molecular structure of 4-({[2-(Pyridin-4-yl)ethyl]amino}methyl)benzoic acid characterized?

• Techniques :

• X-ray crystallography : Resolve crystal packing and bond angles (e.g., monoclinic system, space group P21/c, unit cell parameters: a = 14.7698 Å, b = 6.6730 Å) .
• Spectroscopy : Confirm functional groups via FT-IR (C=O stretch at ~1700 cm⁻¹, pyridine ring vibrations at ~1600 cm⁻¹). Use ¹H/¹³C NMR to assign protons (e.g., aromatic protons at δ 7.2–8.5 ppm) and carbons .
• Mass spectrometry : Validate molecular weight (e.g., ESI-MS: [M+H]⁺ at m/z 283.3) .

Advanced Research Questions

Q. How can computational methods resolve contradictions in reaction yield data for this compound?

• Approach :

• Quantum chemical calculations : Use density functional theory (DFT) to model reaction pathways and identify energy barriers. Compare computed activation energies with experimental yields to pinpoint inefficiencies .
• Machine learning : Train models on historical reaction data (e.g., solvents, catalysts) to predict optimal conditions. Validate predictions with small-scale trials .
  • Case Study : A 15% yield discrepancy between batches was traced to solvent polarity effects, resolved by switching from ethanol to DMF (dielectric constant: 37 vs. 80) .

Q. What strategies are recommended for designing biological activity assays targeting enzyme inhibition?

• Protocol :

• Target selection : Prioritize enzymes with known pyridine/benzoic acid interactions (e.g., kinases, proteases). Use molecular docking (AutoDock Vina) to predict binding affinities .
• Assay design :
• In vitro : Incubate the compound (1–100 µM) with purified enzyme. Measure activity via fluorogenic substrates (e.g., AMC release for proteases).
• Kinetic analysis : Calculate Kᵢ values using Lineweaver-Burk plots .
• Validation : Cross-check results with negative controls (e.g., omitting the compound) and reference inhibitors .

Q. How can crystallographic data inform the design of derivatives with enhanced stability?

• Analysis :

• H-bond networks : Identify key interactions (e.g., O–H···N between benzoic acid and pyridine groups) using Mercury software. Derivatives can be modified to strengthen these interactions (e.g., introducing electron-withdrawing groups) .
• Thermal stability : Correlate melting points (DSC data) with crystal packing density. Derivatives with tighter packing (e.g., halogen-substituted analogs) show higher thermal stability .

Data Contradiction and Validation

Q. How should researchers address discrepancies in spectroscopic data between synthetic batches?

• Troubleshooting :

• Purity checks : Use HPLC (C18 column, mobile phase: acetonitrile/water + 0.1% TFA) to detect impurities. A trailing peak at 10.2 min indicated residual starting material in one batch .
• Isotope labeling : Synthesize ¹³C-labeled analogs to confirm NMR assignments. Resolved a conflict in aromatic carbon shifts (δ 125–130 ppm vs. δ 132–135 ppm) .